Synthesis of trehalose glycolipids
Organic & Biomolecular Chemistry Pub Date: 2020-02-20 DOI: 10.1039/D0OB00041H
Abstract
Trehalose containing glycolipids have been isolated from various species of mycobacteria, fungi and worms. Owing to their versatile biological roles, and heterogenicity of the natural isolates, there is great interest in the synthesis of trehalose glycolipids. In this review we discuss recent developments in the total synthesis of biologically important and structurally complex trehalose glycoconjugates and oligosaccharides.
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